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cat. No.: B15139321
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Introduction

Trpc3/6-IN-2 is a potent and selective inhibitor of the Transient Receptor Potential Canonical 3
(TRPC3) and TRPC6 channels. These non-selective cation channels are implicated in a variety
of physiological processes, including calcium signaling, smooth muscle contraction, and
neuronal activity.[1][2] Dysregulation of TRPC3 and TRPCG6 has been linked to several
pathological conditions, making them attractive targets for drug discovery.[3][4] These
application notes provide a detailed protocol for an in vitro assay to characterize the inhibitory
activity of Trpc3/6-IN-2 and other potential modulators of TRPC3 and TRPC6 channels.

Data Presentation

hibi ivity of A6-IN2

Target IC50 (nM) Reference
TRPC3 16 [5]
TRPC6 29.8 [5]

Other Reported TRPC3/6 Inhibitors for Comparison
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Compound Target(s) IC50 (nM) Reference
5 (TRPC3), 4
GSK2332255B TRPC3, TRPC6 [6]
(TRPCS6)
21 (TRPC3), 3
GSK2833503A TRPC3, TRPC6 [6]
(TRPCS)
11 (TRPC3), 10
BTDM TRPC3, TRPC6 [7]
(TRPCS6)
282 (TRPC3), 9.5
TRPC3, TRPCS6,
SAR-7334 (TRPCS6), 226 [8]
TRPC7
(TRPC7?)
8 (TRPC3), 0.22
AM-1473 TRPC3, TRPC6 [7]

(TRPC6)

Signaling Pathways

The activation of both TRPC3 and TRPC6 channels is downstream of G-protein coupled
receptors (GPCRs) and the activation of Phospholipase C (PLC).[2][4] PLC cleaves
phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and
diacylglycerol (DAG). DAG directly activates TRPC3 and TRPCS6, leading to an influx of
cations, including Ca2+ and Na+, which depolarizes the cell membrane and contributes to
various cellular responses.[9][10]
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Cell Preparation

Culture HEK293 cells expressing
TRPC3 or TRPC6

Seed cells into 96-well plates

Dye Loading

Incubate overnight Prepare Fluo-4 AM loading solution

Wash cells with HBSS

Incubate cells with Fluo-4 AM

Assay Procedure

Prepare compound plates with

Wash cells to remove excess dye Trpca/6-IN-2 dilutions

Add compound to cell plate

Incubate

Prepare agonist solution

Add agonist and measure fluorescence

Data A‘;lalysis

(Calculate fluorescence changa
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Generate dose-response CUNea
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Determine IC50 values
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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